Cas no 38436-18-9 (8-bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane)

8-bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane structure
38436-18-9 structure
Product Name:8-bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane
CAS No:38436-18-9
MF:C8H8BrF9
MW:355.038753509521
MDL:MFCD16619617
CID:1489693
PubChem ID:15545303
Update Time:2025-04-21

8-bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane Chemical and Physical Properties

Names and Identifiers

    • 8-bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane
    • bromothioanisole, 4-
    • p-methylthiobromobenzene
    • p-methylthio-bromobenzene
    • 4-bromo-thioanisole
    • Benzene, 1-bromo-4-(methylthio)-
    • 1-bromo-4-(nonafluorobutyl)butane
    • p-Bromophenyl methyl sulfide
    • 1-Bromo-4-(methylthio)benzene
    • 1-bromo-4-methylsulfanyl benzene
    • 4-Br-phenyl methyl sulfide
    • 4-Bromothioanisole
    • p-BROMO THIOANISOLE
    • p-Bromo(methylthio)benzene
    • 8-bromo-1,1,1,2,2,3,3,4,4-nonafluoro-octane
    • 4-bromo(methylthio)benzene
    • 4-Bromophenyl methyl sulfide
    • bromothioanisole, 4-; p-methylthiobromobenzene; p-methylthio-bromobenzene; 4-bromo-thioanisole; Benzene, 1-bromo-4-(methylthio)-; 1-bromo-4-(nonafluorobutyl)butane; p-Bromophenyl methyl sulfide; 1-Bromo-4-(methylthio)benzene; 1-bromo-4-(methylthio)benzene; 1-bromo-4-methylsulfanyl benzene; 4-Br-phenyl methyl sulfide; 4-Bromothioanisole; p-BROMO THIOANISOLE; p-Bromo(methylthio)benzene; p-bromophenyl methyl sulfide; 8-bromo-1,1,1,2,2,3,3,
    • AKOS016015368
    • NS00109314
    • SCHEMBL5049751
    • MFCD16619617
    • 38436-18-9
    • DTXSID10895181
    • MDL: MFCD16619617
    • Inchi: 1S/C8H8BrF9/c9-4-2-1-3-5(10,11)6(12,13)7(14,15)8(16,17)18/h1-4H2
    • InChI Key: PEPWIAVLPDLJMQ-UHFFFAOYSA-N
    • SMILES: BrCCCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 353.96654
  • Monoisotopic Mass: 353.967
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.592
  • Boiling Point: 181.36°C at 760 mmHg
  • Flash Point: 63.484°C
  • Refractive Index: 1.352
  • PSA: 0

8-bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B191495-500mg
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane
38436-18-9
500mg
$ 190.00 2022-06-07
TRC
B191495-1000mg
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane
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abcr
AB358222-1 g
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane; .
38436-18-9
1g
€135.50 2023-06-20
abcr
AB358222-5 g
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane; .
38436-18-9
5g
€305.50 2023-06-20
abcr
AB358222-10 g
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane; .
38436-18-9
10g
€883.50 2023-06-20
abcr
AB358222-1g
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane; .
38436-18-9
1g
€131.50 2025-04-19
abcr
AB358222-5g
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane; .
38436-18-9
5g
€294.10 2025-04-19
abcr
AB358222-10g
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane; .
38436-18-9
10g
€847.10 2025-04-19
A2B Chem LLC
AV17311-1g
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane
38436-18-9 97%
1g
$97.00 2024-04-20
A2B Chem LLC
AV17311-5g
8-Bromo-1,1,1,2,2,3,3,4,4-nonafluorooctane
38436-18-9 97%
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$208.00 2024-04-20
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